(2-Tert-butyl-4-methoxyphenoxy)acetic acid

• Molecular Formula: C13H18O4
• Molecular Weight: 238.28 g/mol
• IUPAC Name: 2-(2-tert-butyl-4-methoxyphenoxy)acetic acid
• InChI: InChI=1S/C13H18O4/c1-13(2,3)10-7-9(16-4)5-6-11(10)17-8-12(14)15/h5-7H,8H2,1-4H3,(H,14,15)
• InChI Key: DDRMPUFADHMKLR-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=C(C=CC(=C1)OC)OCC(=O)O

Description

(2-Tert-butyl-4-methoxyphenoxy)acetic acid, also known as Mecoprop or MCPP, is a herbicide widely used in agriculture and horticulture. It is a selective systemic herbicide that is used to control broadleaf weeds in lawns, golf courses, and other turfgrass areas. Mecoprop is also used in combination with other herbicides to control weeds in crops such as cereals, maize, and soybeans. In addition to its use as a herbicide, Mecoprop has been studied for its potential therapeutic applications in medicine.

Mechanism of Action

(2-Tert-butyl-4-methoxyphenoxy)acetic acid works by inhibiting the growth of broadleaf weeds by disrupting their ability to produce the amino acid tryptophan. This disruption leads to the death of the weed. In medicine, (2-Tert-butyl-4-methoxyphenoxy)acetic acid works by inhibiting the production of prostaglandins, which are involved in the inflammatory response. This inhibition leads to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
In addition to its anti-inflammatory and analgesic properties, (2-Tert-butyl-4-methoxyphenoxy)acetic acid has been shown to have other biochemical and physiological effects. (2-Tert-butyl-4-methoxyphenoxy)acetic acid has been shown to increase the production of collagen, which is important for the health of connective tissues such as cartilage and tendons. (2-Tert-butyl-4-methoxyphenoxy)acetic acid has also been shown to increase the production of nitric oxide, which plays a role in vasodilation and blood flow.

Advantages and Limitations for Lab Experiments

One advantage of using (2-Tert-butyl-4-methoxyphenoxy)acetic acid in lab experiments is its selectivity for broadleaf weeds, which allows for the study of the effects of herbicides on specific plant species. Another advantage is its well-established synthesis method, which allows for the production of large quantities of the compound. One limitation of using (2-Tert-butyl-4-methoxyphenoxy)acetic acid in lab experiments is its potential toxicity to non-target organisms, which must be taken into account when designing experiments.

Future Directions

Future research on (2-Tert-butyl-4-methoxyphenoxy)acetic acid could focus on its potential therapeutic applications in medicine, particularly in the treatment of conditions such as osteoarthritis and cancer. Research could also focus on the development of new herbicides based on the structure of (2-Tert-butyl-4-methoxyphenoxy)acetic acid, with the goal of improving selectivity and reducing toxicity to non-target organisms. Finally, research could focus on the environmental impact of (2-Tert-butyl-4-methoxyphenoxy)acetic acid and other herbicides, with the goal of developing more sustainable and environmentally friendly methods of weed control.

Synthesis Methods

(2-Tert-butyl-4-methoxyphenoxy)acetic acid can be synthesized through a variety of methods, including the reaction of 2,4-dichlorophenol with tert-butyl alcohol and sodium hydroxide, followed by the reaction of the resulting product with methoxyacetic acid. Another method involves the reaction of 2,4-dichlorophenoxyacetic acid with tert-butyl alcohol and sodium hydroxide, followed by the reaction of the resulting product with methanol.

Scientific Research Applications

(2-Tert-butyl-4-methoxyphenoxy)acetic acid has been studied for its potential therapeutic applications in medicine. Research has shown that (2-Tert-butyl-4-methoxyphenoxy)acetic acid has anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of conditions such as osteoarthritis and rheumatoid arthritis. (2-Tert-butyl-4-methoxyphenoxy)acetic acid has also been shown to have antitumor activity, and may be a potential candidate for the treatment of cancer.